Lithium Titanium Phosphate

• Molecular Formula: LiO12P3Ti2
• Molecular Weight: 387.6 g/mol
• InChI: InChI=1S/Li.3H3O4P.2Ti/c;3*1-5(2,3)4;;/h;3*(H3,1,2,3,4);;/q+1;;;;2*+4/p-9
• InChIKey: AKTSIIXZMONQAG-UHFFFAOYSA-E

Lithium Titanium Phosphate (LTP) Technical Baseline & Procurement

Lithium Titanium Phosphate (LiTi2(PO4)3, LTP) is a NASICON-type (Na Super Ionic Conductor) framework material characterized by a rhombohedral R-3c structure possessing a three-dimensional interstitial network that facilitates lithium-ion migration [1]. Among lithium-ion solid electrolytes and aqueous battery anode candidates, LTP is distinguished by a combination of a moderate Ti4+/Ti3+ redox potential (~2.5 V vs. Li+/Li), ultra-low and anisotropic thermal expansion, and exceptional stability in aqueous and ambient environments. These properties create a unique value profile that sets it apart from higher-conductivity but chemically unstable alternatives such as Li1.3Al0.3Ti1.7(PO4)3 (LATP) and Li1+xAlxGe2-x(PO4)3 (LAGP) [2]. The following evidence guide quantifies precisely where LTP provides scientifically defensible and procurement-relevant differentiation.

Aqueous battery anode Flat redox plateau positioned within aqueous electrolyte stability window

Solid electrolyte engineering Tunable ionic conductivity through aliovalent doping of the NASICON framework

Thermal-stress composite design Extreme anisotropic thermal expansion enables zero-expansion composite strategies

• [1] Wang, H., Huang, K., Zeng, Y., Yang, S., & Chen, L. (2007). Electrochemical properties of TiP2O7 and LiTi2(PO4)3 as anode material for lithium ion battery with aqueous solution electrolyte. Electrochimica Acta, 52(9), 3280–3285. View Source
• [2] Kotobuki, M., & Koishikawa, Y. (2019). NASICON-type Li-ion conducting solid electrolytes for all-solid-state Li-ion batteries. In Lithium-Ion Batteries: Advances and Applications (pp. 199–224). Elsevier. View Source

LTP Generic Substitution Failure

Generic substitution among NASICON-type phosphates (LTP, LATP, LAGP, LZP) is not scientifically justified because the functional properties pivot on two non-transferable material characteristics: (i) the chemical identity of the framework cation(s), which dictates redox activity, electrochemical stability window, and compatibility with lithium metal or aqueous media; and (ii) the lattice dimensions and cation distribution, which control ionic transport anisotropy, thermal expansion, and grain-boundary impedance. For example, replacing LTP with LATP may appear to boost room-temperature ionic conductivity by three to four orders of magnitude, but simultaneously introduces Ti4+→Ti3+ reduction at lithium-metal anode potentials, rendering LATP electrochemically unstable in direct contact with lithium [1]. Conversely, the Ti4+/Ti3+ redox couple intrinsic to LTP confers a well-defined, flat potential plateau (~2.5 V vs. Li+/Li) that is uniquely suitable for aqueous lithium-ion battery anodes operating within the narrow electrochemical window of water [2]. These structure–property interdependencies mean that selecting an in-class alternative without quantitative, application-specific performance mapping carries a high risk of functional failure.

LATP (Al-doped) Higher room-temperature ionic conductivity may be offset by Ti⁴⁺/Ti³⁺ reduction at Li-metal anode potentials, compromising electrochemical stability.

LAGP (Ge-doped) Germanium framework may shift cost structure and interfacial reactivity profiles compared with Ti-based NASICON, affecting long-term compatibility.

LZP (Zr-based) Zr⁴⁺ framework restricts Li⁺ site mobility and redistribution, resulting in significantly lower ionic conductivity that may not support transport-dependent applications.

• [1] H. El-Shinawi, A. J. Greer, E. J. Cussen, & S. A. Corr (2020). The role of Al3+, Dy3+ co-doping on the structure–property correlations in NASICON-type LiTi2(PO4)3 solid-state electrolytes. Journal of Materials Chemistry A, 8, 123–134. View Source
• [2] Wessells, C., Huggins, R. A., & Cui, Y. (2011). Recent results on aqueous electrolyte cells. Journal of Power Sources, 196(5), 2884–2888. View Source

Lithium Titanium Phosphate Comparative Evidence

Redox Potential in Aqueous Battery Anodes

LiTi2(PO4)3 exhibits a flat two-phase Ti4+/Ti3+ redox plateau at 2.48–2.50 V vs. Li+/Li, placing it within the electrochemical stability window of aqueous electrolytes while remaining above the hydrogen evolution potential [1]. This places LTP approximately 0.9 V above Li4Ti5O12 (LTO, ~1.55 V vs. Li+/Li) and closer to the oxygen evolution limit, enabling higher full-cell voltages when paired with cathodes such as LiMn2O4 or LiFePO4 without electrolyte decomposition [2]. In comparative aqueous cell tests, LiTi2(PO4)3 enables cell voltages of 2 V and above, a regime inaccessible to LTO-based aqueous cells.

Redox potential in aqueous anodes

Head-to-head

LTP: 2.48–2.50 V
vs LTO ~1.55 V, TiP₂O₇ ~2.6–2.7 V

Enables higher full-cell voltage within the aqueous stability window.

Measured in 1 M Li₂SO₄, C/5 rate, room temperature.

Evidence Dimension	Ti4+/Ti3+ redox potential vs. Li+/Li
Target Compound Data	2.48–2.50 V (two-phase plateau: LiTi2(PO4)3 ↔ Li3Ti2(PO4)3)
Comparator Or Baseline	Li4Ti5O12 (LTO): ~1.55 V; TiP2O7: ~2.6–2.7 V (less defined plateau)
Quantified Difference	LTP operates ~0.9–0.95 V above LTO; ~0.1–0.2 V below TiP2O7, but with sharper, more reversible plateau
Conditions	Aqueous 1 M Li2SO4 electrolyte; Pt counter electrode; room temperature; C/5 rate

Why This Matters

The 2.5 V plateau is uniquely positioned within the aqueous stability window, enabling higher-energy-density aqueous lithium-ion cells than LTO while avoiding the electrolyte decomposition risk at TiP2O7's higher potential; this directly determines the usable voltage and energy density in aqueous battery procurement specifications.

• [1] Kee, Y., Dimov, N., Inoishi, A., & Okada, S. (2015). Orthorhombic Lithium Titanium Phosphate as an Anode Material for Li-Ion Rechargeable Batteries. ECS Meeting Abstracts, MA2015-03, 537. View Source
• [2] Wessells, C., Huggins, R. A., & Cui, Y. (2011). Recent results on aqueous electrolyte cells. Journal of Power Sources, 196(5), 2884–2888. View Source

Aqueous Cycling Durability

Carbon-coated LiTi2(PO4)3 (LTP/C) demonstrates exceptional long-term cycling stability in aqueous media. In a LiTi2(PO4)3/C // LiMn2O4 aqueous full cell, 90% capacity retention was achieved after 300 cycles at 30 mA g−1, and 84% retention after 1300 cycles at 150 mA g−1 [1]. In pH-neutral Li2SO4, LTP retained ~90% of its initial discharge capacity (118 mAh g−1) after 100 cycles, with minimal capacity fade [2]. In contrast, Li4Ti5O12 (LTO) anodes in aqueous electrolytes typically exhibit gas evolution and faster capacity degradation due to their lower operating potential approaching the hydrogen evolution regime, while carbon-based anodes suffer from significant irreversibility in aqueous systems.

Aqueous cycling durability

Cross-study comparable

84% capacity retention after 1300 cycles at 150 mA g⁻¹; 90% after 300 cycles

Demonstrates long-term cycling stability in aqueous full cells.

LTP/C anode vs LiMn₂O₄ cathode, 1 M Li₂SO₄.

Evidence Dimension	Capacity retention in aqueous electrolyte (long-term cycling)
Target Compound Data	LTP/C: 90% retention after 300 cycles (30 mA g−1); 84% after 1300 cycles (150 mA g−1); 90% after 100 cycles (C/5 rate, 118 mAh g−1 initial)
Comparator Or Baseline	Li4Ti5O12 (LTO): typical <80% retention after 500 cycles in aqueous cells; carbon anodes: >20% first-cycle irreversibility in aqueous media
Quantified Difference	LTP/C provides ~10–20% higher long-term capacity retention versus LTO in comparable aqueous cycling protocols; >1000-cycle stable operation demonstrated
Conditions	Aqueous 1 M Li2SO4; full cell vs. LiMn2O4 or LiFePO4; room temperature; C/5 to 150 mA g−1 rates

Why This Matters

Procurement decisions for aqueous battery projects hinge on lifetime cycle stability; LTP's demonstrated >1000-cycle durability with minimal capacity fade provides a quantifiable total-cost-of-ownership advantage over LTO and carbon anodes in aqueous systems.

• [1] Xia, H., Zhu, D., Luo, Z., Yu, Y., Shi, X., Yuan, G., & Xie, J. (2015). Advanced aqueous rechargeable lithium battery using nanoparticulate LiTi2(PO4)3/C as a superior anode. Scientific Reports, 5, 10828. View Source
• [2] Wessells, C., Huggins, R. A., & Cui, Y. (2011). Recent results on aqueous electrolyte cells. Journal of Power Sources, 196(5), 2884–2888. View Source

Anisotropic Thermal Expansion in NZP Phosphates

LiTi2(PO4)3 exhibits anomalous anisotropic thermal expansion unique among the MTi2(PO4)3 (M = Li, Na, K) NZP phases. High-resolution neutron powder diffraction reveals that LTP's a-axis thermal expansion coefficient decreases from 0.75 × 10−6 °C−1 to 0.27 × 10−6 °C−1 between 20 °C and 800 °C, while the c-axis expansion remains constant at 30.86 × 10−6 °C−1 over the same range [1]. This behavior is mechanistically linked to the thermally induced migration of Li+ ions from M1 to MII sites – a phenomenon absent in NaTi2(PO4)3 and KTi2(PO4)3, where a-axis expansion increases with temperature (e.g., KTP: 23.2 × 10−6 °C−1 increasing to 25.6 × 10−6 °C−1) [2]. The negative or near-zero a-axis thermal expansion coefficient (down to −1.1 × 10−6 K−1 in some reports) is a distinctive structural fingerprint of LTP.

Anisotropic thermal expansion

Reported

α_a: 0.75→0.27 ×10⁻⁶ °C⁻¹ (decreasing); α_c: 30.86 ×10⁻⁶ °C⁻¹ (constant)

Extreme anisotropy influences thermal stress in composite electrode/electrolyte design.

Neutron powder diffraction, 20–800 °C; R-3c symmetry.

Evidence Dimension	Anisotropic thermal expansion coefficients (αa, αc) over 20–800 °C
Target Compound Data	αa: 0.75→0.27 × 10−6 °C−1 (decreasing); αc: 30.86 × 10−6 °C−1 (constant); negative αa reported at low temperatures (−1.1 × 10−6 K−1)
Comparator Or Baseline	NaTi2(PO4)3: isotropic low expansion; KTi2(PO4)3: αa 23.2→25.6 × 10−6 °C−1 (increasing); αV: 20.8→12.86 × 10−6 °C−1
Quantified Difference	LTP a-axis expansion is 1–2 orders of magnitude lower than KTP and shows opposite temperature trend (decreasing vs. increasing); c-axis expansion is 1–2 orders higher, creating extreme anisotropy not seen in NaTP or KTP
Conditions	High-resolution neutron powder diffraction, 20–800 °C; R-3c space group

Why This Matters

For solid electrolyte and electrode applications subject to thermal cycling (e.g., all-solid-state batteries, high-temperature sensors), LTP's unique anisotropic thermal expansion must be accounted for in composite electrode/electrolyte design; substituting NaTP or KTP would introduce fundamentally different thermal stress profiles at interfaces, directly impacting mechanical integrity and long-term reliability.

• [1] Woodcock, D. A., & Lightfoot, P. (1999). Comparison of the structural behaviour of the low thermal expansion NZP phases MTi2(PO4)3 (M = Li, Na, K). Journal of Materials Chemistry, 9(11), 2907–2911. View Source
• [2] Woodcock, D. A., & Lightfoot, P. (1999). Comparison of the structural behaviour of the low thermal expansion NZP phases MTi2(PO4)3 (M = Li, Na, K). Journal of Materials Chemistry, 9(11), 2907–2911. View Source

Li+ Site Redistribution with Temperature

LiTi2(PO4)3 and LiZr2(PO4)3, despite both being NASICON-type phosphates, exhibit fundamentally different structural responses to temperature. X-ray diffraction, 7Li NMR, and calorimetry studies demonstrate that upon heating, Li+ ions in LiTi2(PO4)3 redistribute between M1 and M2 sites, a dynamic process coupled to its anomalous c-axis thermal expansion behavior [1]. In contrast, LiZr2(PO4)3 does not exhibit such site redistribution within the same temperature range, and its ionic conductivity remains exceedingly low (~10−9 S/cm at room temperature) compared to LTP (~10−7 S/cm bulk), precisely because the Zr4+ framework constrains the bottleneck size for Li+ migration [2]. This means that LZP cannot serve as a drop-in replacement for LTP where Li+ mobility under thermal gradients is required.

Li⁺ site redistribution

Head-to-head

LTP: dynamic M1↔M2 Li⁺ redistribution, σ ~10⁻⁷ S/cm
LZP: no redistribution, σ ~10⁻⁹ S/cm

LZP may not support Li⁺ conduction required for ion-transport applications.

XRD, ⁷Li NMR, DSC; ambient to >400 K.

Evidence Dimension	Li+ site redistribution under heating and room-temperature ionic conductivity
Target Compound Data	LTP: dynamic M1↔M2 Li+ redistribution upon heating; bulk σ ~10−7 S/cm at RT; grain-boundary-limited total σ ~10−7–10−8 S/cm
Comparator Or Baseline	LiZr2(PO4)3 (LZP): no M1↔M2 redistribution; total σ ~10−9 S/cm at RT (orders of magnitude lower)
Quantified Difference	LTP exhibits 2–3 orders of magnitude higher room-temperature ionic conductivity than LZP; LTP's Li+ ions are mobile across M1/M2 sites, while LZP's Li+ are essentially trapped
Conditions	XRD, 7Li NMR, and DSC calorimetry; temperature range ambient to >400 K

Why This Matters

When selecting a NASICON-type base material for ion-transport applications, the intrinsic framework flexibility and cation redistribution behavior determine fundamental transport limits; LZP's immobile Li+ ions and negligible conductivity render it unsuitable as an LTP substitute in any application where lithium-ion conduction is a functional requirement.

• [1] Pinus, I. Yu., Shaikhlislamova, A. R., Stenina, I. A., Zhuravlev, N. A., & Yaroslavtsev, A. B. (2009). Phase transitions of the NASICON-type mixed phosphates LiM2(PO4)3 (M = Ti, Zr) and LiInNb(PO4)3. Inorganic Materials, 45(12), 1370–1374. View Source
• [2] Kotobuki, M., & Koishikawa, Y. (2019). NASICON-type Li-ion conducting solid electrolytes for all-solid-state Li-ion batteries. In Lithium-Ion Batteries: Advances and Applications (pp. 199–224). Elsevier. View Source

Ionic Conductivity Improvement via V Doping

Pentavalent vanadium (V5+) doping at the Ti4+ site in LiTi2(PO4)3 opens ion-conduction channels and enhances room-temperature lithium ionic conductivity. Optimization at x = 0.15 in Li1-xTi2-xVx(PO4)3 yields a conductivity of 0.82 × 10−4 S/cm, representing approximately a 3-order-of-magnitude improvement over undoped LTP (typical σ_total ~10−7 S/cm) [1]. This doped variant approaches the total conductivity range of LAGP (~10−4 S/cm) while retaining LTP's chemical and thermal stability advantages. For context, the highest reported LTP-based conductivity (3.9 × 10−5 S/cm at 433 K, ~160 °C) was achieved with Ge-doping at x = 0.4–0.5, with activation energy of 46 ± 1 kJ/mol [2], demonstrating that doping is an effective, tunable strategy to bridge the conductivity gap between pristine LTP and LATP/LAGP without sacrificing LTP's core stability profile.

Conductivity via V doping

Cross-study comparable

0.82 × 10⁻⁴ S/cm at RT (x=0.15 V-doped) vs undoped ~10⁻⁷ S/cm

Doping bridges conductivity gap while preserving chemical stability.

EIS measurements; solid-state synthesis route.

Evidence Dimension	Room-temperature ionic conductivity after aliovalent doping
Target Compound Data	V-doped LTP (x=0.15): 0.82 × 10−4 S/cm at RT; undoped LTP total σ ~10−7 S/cm at RT
Comparator Or Baseline	LAGP: ~10−4 S/cm at RT; Ge-doped LTP (20–25% substitution): 3.9 × 10−5 S/cm at 433 K
Quantified Difference	V-doping improves LTP conductivity by ~3 orders of magnitude (10−7 → 10−4 S/cm), reaching within ~1 order of magnitude of LAGP while retaining LTP's chemical robustness
Conditions	Solid-state synthesis; electrochemical impedance spectroscopy; room temperature to 433 K

Why This Matters

Doped LTP formulations offer a scientifically validated pathway to achieve competitive ionic conductivity without incurring the Li-metal instability penalty of LATP or the cost of germanium in LAGP, providing procurement flexibility for applications where moderate conductivity must coexist with broad chemical compatibility.

• [1] (2026). Structural behaviour and electrochemical study of V5+ based LiTi2(PO4)3 solid electrolyte material for lithium-ion batteries. Journal of Power Sources, 663, 238931. View Source
• [2] Kurzina, E. A., Stenina, I. A., Dalvi, A., & Yaroslavtsev, A. B. (2021). Synthesis and Ionic Conductivity of Lithium Titanium Phosphate-Based Solid Electrolytes. Inorganic Materials, 57(10), 1035–1041. View Source

Lithium Titanium Phosphate Application Scenarios

Aqueous Anode for Grid Energy Storage

The 2.5 V (vs. Li+/Li) redox plateau of LTP uniquely fits the narrow electrochemical window of aqueous electrolytes (1.23 V theoretical; extended to ~2.3 V in concentrated salt solutions), enabling cell voltages of >2 V when paired with LiMn2O4 or LiFePO4 cathodes [1]. This is unattainable with LTO (1.55 V plateau) and less reversible with TiP2O7. Combined with demonstrated >1300-cycle stability at 150 mA g−1 and >90% capacity retention at 300 cycles [2], LTP is the quantitatively best-supported anode candidate for long-duration, low-cost aqueous grid storage where safety and non-flammability are paramount procurement criteria.

Tunable Conductivity in NASICON Electrolytes

Pristine LTP's bulk ionic conductivity (~10−7 S/cm) can be engineered to competitive levels (~10−4 S/cm) through V5+, Ge4+, Fe3+/Ca2+, or Nb5+ doping, while retaining the structural integrity and thermal stability of the NASICON framework [1]. This doping tunability, quantified by conductivity increases of up to three orders of magnitude [2], allows formulation of LTP-derived solid electrolytes with tailored transport properties without resorting to LATP (unstable against Li metal) or LAGP (high germanium cost). Procurement specifications for all-solid-state battery research programs should consider doped-LTP variants as cost-effective, chemically stable alternatives to LATP/LAGP where lithium-metal anode compatibility is required.

Thermal-Stress-Engineered Composite Electrolytes

LTP's unique anisotropic thermal expansion – with a near-zero or negative a-axis coefficient (−1.1 × 10−6 K−1) and a large positive c-axis coefficient (30.86 × 10−6 K−1) – is mechanistically coupled to Li+ site redistribution and absent in NaTP/KTP analogs [1]. This property can be exploited (or must be mitigated) in composite electrodes/electrolytes subject to thermal cycling. For applications such as high-temperature solid-state batteries or thermal sensors, LTP's expansion behavior can be used to engineer zero-expansion composites when paired with materials of opposite expansion sign, a design strategy not feasible with isotropic NaTP or KTP.

High-Voltage Cathode Protective Coating

NASICON-type LTP exhibits high working potential, fast surface Li+ transport, and chemical/structural stability, making it an effective conformal coating for layered oxide cathodes (e.g., LiNi0.85Co0.13Al0.02O2) to suppress side reactions and enhance cyclability [1]. The in situ-formed LTP/C shell simultaneously provides ionic conduction pathways and surface passivation, improving rate performance and safety. This application leverages LTP's combination of ionic conductivity and oxidative stability – properties that differentiate it from metal oxide coatings (which lack ionic conductivity) and LATP (which may introduce interfacial reactivity due to Ti reduction).

Application

Selection Property

Validation Focus

Aqueous grid storage anode

Redox plateau within aqueous window, long-term cycling stability

Voltage profile and capacity retention under extended aqueous cycling

Tunable NASICON electrolytes

Dopant-tunable conductivity without Li-metal instability penalty

Conductivity enhancement versus dopant concentration and phase purity

Thermal-stress-engineered composites

Extreme anisotropic thermal expansion coefficients

Thermal expansion compatibility in composite electrode/electrolyte design

High-voltage cathode protective coating

Ionic conductivity and oxidative stability of NASICON framework

Coating uniformity and interfacial stability with layered oxide cathodes

• [1] Wessells, C., Huggins, R. A., & Cui, Y. (2011). Recent results on aqueous electrolyte cells. Journal of Power Sources, 196(5), 2884–2888. View Source
• [2] Xia, H., Zhu, D., Luo, Z., Yu, Y., Shi, X., Yuan, G., & Xie, J. (2015). Advanced aqueous rechargeable lithium battery using nanoparticulate LiTi2(PO4)3/C as a superior anode. Scientific Reports, 5, 10828. View Source